Cas no 928324-59-8 (6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 928324-59-8
• MF: C₆H₂Cl₂F₃NO₂S
• MW: 280.051788806915
• MDL: MFCD18072453
• CID: 822463
• PubChem ID: 70700727
• Update Time: 2025-10-28

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride
• 6-chloro-5-(trifluoromethyl)-3-Pyridinesulfonyl chloride
• 928324-59-8
• 6-chloro-5-(trifluoromethyl)pyridine-3-sulfonylchloride
• DTXSID20743523
• AMY26335
• AKOS016008205
• FT-0748251
• Z1509605766
• EN300-254924
• MFCD18072453
• SCHEMBL1278519
• AS-41244
• 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride, 98%
• DB-079422

• MDL： MFCD18072453
• Inchi： 1S/C6H2Cl2F3NO2S/c7-5-4(6(9,10)11)1-3(2-12-5)15(8,13)14/h1-2H
• InChI Key： UUVXRPZDCPBGQS-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=C(C(F)(F)F)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 278.91400
• Monoisotopic Mass: 278.9135394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.41000
• LogP: 3.76210

Additional information on 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 928324-59-8)

6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride, also known by its CAS registry number CAS No. 928324-59-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a sulfonyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of this compound, leveraging catalytic systems and green chemistry principles to minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity in the formation of this sulfonyl chloride derivative.

In terms of chemical properties, 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride exhibits excellent thermal stability and reactivity due to the electron-withdrawing effects of the trifluoromethyl and sulfonyl groups. These characteristics make it an ideal precursor for the construction of heterocyclic compounds, which are widely used in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors, where the sulfonyl group serves as a key functional moiety for binding to target enzymes.

The application of CAS No. 928324-59-8 extends beyond pharmaceuticals into agrochemicals, where it is employed as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions facilitates the incorporation of biologically active groups into agricultural chemicals, enhancing their efficacy against pests and pathogens. Furthermore, this compound has shown promise in materials science as a building block for advanced polymers and coatings with tailored electronic and mechanical properties.

From an environmental standpoint, researchers have increasingly focused on understanding the degradation pathways of 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride to assess its potential impact on ecosystems. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems. Such findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, 6-Chloro-5-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 928324-59-8) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing innovations in synthetic methods and application development, position it as a key player in advancing modern chemistry research. As scientific understanding continues to evolve, this compound is expected to unlock new possibilities for creating innovative solutions in medicine, agriculture, and materials science.